2-hydroxy-N-(1-methyl-1H-pyrazol-4-yl)quinoline-4-carboxamide

• IUPAC Name: N-(1-methylpyrazol-4-yl)-2-oxo-1H-quinoline-4-carboxamide
• InChI: InChI=1S/C14H12N4O2/c1-18-8-9(7-15-18)16-14(20)11-6-13(19)17-12-5-3-2-4-10(11)12/h2-8H,1H3,(H,16,20)(H,17,19)
• InChI Key: NZBMCFGLGYNDQX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)NC(=O)C2=CC(=O)NC3=CC=CC=C32
• Molecular Formula: C14H12N4O2
• Molecular Weight: 268.27 g/mol

Description

2-hydroxy-N-(1-methyl-1H-pyrazol-4-yl)quinoline-4-carboxamide is a heterocyclic compound that combines a quinoline and a pyrazole moiety. This compound is of interest due to its potential biological activities and applications in various fields such as medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-hydroxy-N-(1-methyl-1H-pyrazol-4-yl)quinoline-4-carboxamide typically involves multi-step reactions. One common method starts with the preparation of quinoline hydrazide, which is then cyclized with isocyanates or isothiocyanates under specific conditions . The reaction conditions often involve the use of solvents like toluene and catalysts to facilitate the cyclization process.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the process is cost-effective and environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

2-hydroxy-N-(1-methyl-1H-pyrazol-4-yl)quinoline-4-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can replace one functional group with another, potentially enhancing the compound’s activity.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions typically involve controlled temperatures, specific solvents, and sometimes catalysts to drive the reactions efficiently.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield quinoline derivatives with additional oxygen-containing functional groups, while substitution reactions could introduce new substituents on the pyrazole or quinoline rings.

Scientific Research Applications

2-hydroxy-N-(1-methyl-1H-pyrazol-4-yl)quinoline-4-carboxamide has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It is investigated for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: The compound is explored for its therapeutic potential in treating various diseases, particularly those involving microbial infections and cancer.

Industry: It may be used in the development of new materials with specific properties, such as fluorescence or conductivity.

Mechanism of Action

The mechanism of action of 2-hydroxy-N-(1-methyl-1H-pyrazol-4-yl)quinoline-4-carboxamide involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or nucleic acids, depending on the compound’s application. The pathways involved often relate to the inhibition of enzyme activity, disruption of cellular processes, or modulation of signaling pathways .

Comparison with Similar Compounds

Similar Compounds

Pyrazole Derivatives: Compounds like celecoxib and fenpyroximate share the pyrazole moiety and exhibit various biological activities.

Quinoline Derivatives: Compounds such as ciprofloxacin and chloroquine are well-known for their antimicrobial properties.

Uniqueness

What sets 2-hydroxy-N-(1-methyl-1H-pyrazol-4-yl)quinoline-4-carboxamide apart is its unique combination of the quinoline and pyrazole moieties, which may confer distinct biological activities and chemical properties. This dual functionality can be advantageous in designing new therapeutic agents or materials with specific characteristics.